trans-Nemonapride
trans-Nemonapride
Brand Name:
Vulcanchem
CAS No.:
752154-64-6
VCID:
VC0023771
InChI:
InChI=1S/C21H26ClN3O2/c1-14-18(9-10-25(14)13-15-7-5-4-6-8-15)24-21(26)16-11-17(22)19(23-2)12-20(16)27-3/h4-8,11-12,14,18,23H,9-10,13H2,1-3H3,(H,24,26)/t14-,18+/m0/s1
SMILES:
CC1C(CCN1CC2=CC=CC=C2)NC(=O)C3=CC(=C(C=C3OC)NC)Cl
Molecular Formula:
C21H26ClN3O2
Molecular Weight:
387.9 g/mol
trans-Nemonapride
CAS No.: 752154-64-6
Reference Standards
VCID: VC0023771
Molecular Formula: C21H26ClN3O2
Molecular Weight: 387.9 g/mol
| CAS No. | 752154-64-6 |
|---|---|
| Product Name | trans-Nemonapride |
| Molecular Formula | C21H26ClN3O2 |
| Molecular Weight | 387.9 g/mol |
| IUPAC Name | N-[(2S,3R)-1-benzyl-2-methylpyrrolidin-3-yl]-5-chloro-2-methoxy-4-(methylamino)benzamide |
| Standard InChI | InChI=1S/C21H26ClN3O2/c1-14-18(9-10-25(14)13-15-7-5-4-6-8-15)24-21(26)16-11-17(22)19(23-2)12-20(16)27-3/h4-8,11-12,14,18,23H,9-10,13H2,1-3H3,(H,24,26)/t14-,18+/m0/s1 |
| Standard InChIKey | KRVOJOCLBAAKSJ-KBXCAEBGSA-N |
| Isomeric SMILES | C[C@H]1[C@@H](CCN1CC2=CC=CC=C2)NC(=O)C3=CC(=C(C=C3OC)NC)Cl |
| SMILES | CC1C(CCN1CC2=CC=CC=C2)NC(=O)C3=CC(=C(C=C3OC)NC)Cl |
| Canonical SMILES | CC1C(CCN1CC2=CC=CC=C2)NC(=O)C3=CC(=C(C=C3OC)NC)Cl |
| Synonyms | rel-5-Chloro-2-methoxy-4-(methylamino)-N-[(2R,3S)-2-methyl-1-(phennylmethyl)-3-pyrrolidinyl]benzamide; trans-5-Chloro-2-methoxy-4-(methylamino)-N-[2-methyl-1-_x000B_(phennylmethyl)-3-pyrrolidinyl]benzamide; |
| PubChem Compound | 6604906 |
| Last Modified | Nov 11 2021 |
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